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Compound of Interest

Compound Name: Celosin H

Cat. No.: B12427027 Get Quote

Application Notes and Protocols for Celosin H
For Researchers, Scientists, and Drug Development Professionals

Introduction
Celosin H is a novel triterpenoid saponin isolated from the seeds of Celosia argentea.[1] It is

recognized for its hepatoprotective properties, making it a compound of interest in

pharmacological research and drug development.[2][3][4] These application notes provide

detailed protocols for the preparation and storage of Celosin H stock solutions to ensure

stability and reproducibility in experimental settings.

Chemical Properties
A summary of the key chemical properties of Celosin H is provided in the table below.

Property Value Reference

CAS Number 1623405-28-6 [1][2]

Molecular Formula C47H72O20 [5]

Molecular Weight 957.06 g/mol [5]

Source Seeds of Celosia argentea L. [1][3]

Purity Typically ≥98% [5]
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Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are critical for maintaining the integrity and

activity of Celosin H. The following protocols are based on manufacturer recommendations

and best practices for similar compounds.

Recommended Solvents
Celosin H is soluble in a variety of organic solvents.[1] For biological experiments, Dimethyl

Sulfoxide (DMSO) is a common choice for preparing concentrated stock solutions.[1] Other

potential solvents include chloroform, dichloromethane, ethyl acetate, and acetone.[1] For in

vivo studies, further dilution in aqueous vehicles is necessary.[6]

Storage Conditions
The stability of Celosin H in both solid form and in solution is crucial for experimental success.
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Form
Storage
Temperature

Duration
Special
Instructions

Solid Powder 2-8°C Up to 24 months

Keep vial tightly

sealed and protected

from light.[1][7]

Stock Solution in

DMSO
-20°C Up to 2 weeks

Store in aliquots to

avoid repeated freeze-

thaw cycles.[1][7]

Before use, allow the

vial to equilibrate to

room temperature for

at least 1 hour before

opening.[1]

Stock Solution in

DMSO
-80°C Up to 6 months

For longer-term

storage, -80°C is

recommended (based

on data for the related

compound Celosin I).

Protect from light.[8]

[9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Celosin H Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Celosin H in DMSO, a

common starting point for in vitro assays.

Materials:

Celosin H powder

Anhydrous/HPLC-grade Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of Celosin H powder to equilibrate to room temperature for at

least one hour before opening to prevent condensation.[1]

Weighing: Accurately weigh the desired amount of Celosin H powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 9.57

mg of Celosin H (Molecular Weight = 957.06 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed Celosin H powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Celosin H is completely dissolved. If

necessary, use a sonicator to aid dissolution.[6][8]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to two weeks or at -80°C for up to six months.[1]

[8]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the 10 mM DMSO stock solution for use in cell-based

assays.

Materials:

10 mM Celosin H stock solution in DMSO
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Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Celosin H stock solution at room temperature.

Dilution: Prepare a series of dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.1%.[6]

Application: Add the diluted Celosin H working solutions to your cell cultures as per your

experimental design.

Visualizing Workflows and Pathways
Experimental Workflow: Celosin H Stock Solution
Preparation
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Caption: Workflow for preparing and storing Celosin H stock solutions.
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Postulated Signaling Pathway: Hepatoprotective Effect
of Celosin H
While the precise signaling pathway for Celosin H is not fully elucidated, its hepatoprotective

effects are likely mediated through the modulation of cellular stress and inflammatory

pathways, similar to other triterpenoid saponins from Celosia argentea.[4][10] A key postulated

mechanism is the activation of the Nrf2 signaling pathway, which plays a central role in the

antioxidant defense system.[10]
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Postulated Nrf2-Mediated Hepatoprotection by Celosin H
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Caption: Postulated Nrf2 signaling pathway activation by Celosin H.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12427027?utm_src=pdf-body-img
https://www.benchchem.com/product/b12427027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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